Cas no 1804838-71-8 (3-Hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 3-Hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1804838-71-8
• MF: C₈H₃F₆NO₃
• MW: 275.104743242264
• CID: 4833129
• Update Time: 2025-07-23

3-Hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H3F6NO3/c9-7(10,11)3-1-15-4(2-16)5(17)6(3)18-8(12,13)14/h1-2,17H
• InChI Key： XZWBAFYPEWVJDV-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C=O)=C(C=1OC(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 3-Hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde

Introduction to 3-Hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1804838-71-8)

3-Hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde, with the CAS number 1804838-71-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivative family, characterized by its unique structural features that include hydroxyl, trifluoromethoxy, and trifluoromethyl substituents. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The significance of this compound lies in its potential applications in drug discovery and development. Pyridine derivatives are widely recognized for their role in pharmaceuticals, often serving as key structural motifs in active pharmaceutical ingredients (APIs). The presence of multiple fluorinated groups enhances the metabolic stability and binding affinity of the molecule, which are critical factors in designing effective therapeutic agents.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to modulate biological pathways efficiently. For instance, studies have demonstrated that fluorine atoms can influence the electronic properties of molecules, leading to improved pharmacokinetic profiles. This has spurred research into developing novel fluorinated pyridine-based compounds for treating various diseases, including cancer and inflammatory disorders.

The 3-Hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde structure provides a versatile platform for further chemical modifications. The aldehyde group at the 2-position allows for condensation reactions with amines or hydrazines, enabling the synthesis of Schiff bases or hydrazones. These derivatives have shown promise in inhibiting enzymes such as kinases and phosphodiesterases, which are implicated in numerous pathological conditions.

Recent advancements in computational chemistry have also highlighted the potential of this compound as a scaffold for drug design. Molecular docking studies suggest that it can interact with biological targets such as protein kinases and transcription factors. The trifluoromethoxy group, in particular, has been identified as a key moiety for enhancing binding affinity due to its ability to form strong hydrogen bonds and dipole-dipole interactions with biological receptors.

The synthesis of 3-Hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde involves multi-step organic reactions, typically starting from commercially available pyridine precursors. The introduction of fluorinated groups requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to facilitate the introduction of these substituents efficiently.

In the context of medicinal biology, this compound has been investigated for its potential role in modulating inflammatory pathways. Studies indicate that pyridine derivatives can interact with cyclooxygenase (COX) enzymes and lipoxygenase (LOX) enzymes, which are central to the production of pro-inflammatory mediators. By inhibiting these enzymes, 3-Hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde may offer therapeutic benefits in conditions such as arthritis and asthma.

The compound's structural features also make it an attractive candidate for developing antimicrobial agents. Fluorinated pyridines have been shown to disrupt bacterial cell membranes and inhibit essential metabolic pathways. Preliminary studies have suggested that derivatives of this compound exhibit activity against Gram-positive and Gram-negative bacteria, making them promising candidates for further development into novel antibiotics.

Furthermore, the role of 3-Hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde in oncology research is noteworthy. Pyridine-based compounds have been extensively studied for their ability to inhibit tyrosine kinases and other enzymes involved in cancer cell proliferation. The unique combination of substituents in this molecule may enhance its ability to selectively target cancer cells while minimizing toxicity to healthy tissues.

The development of new synthetic routes for this compound has also been a focus of recent research. Catalytic methods have been explored to improve efficiency and sustainability in its production. For example, microwave-assisted synthesis has been shown to reduce reaction times while maintaining high yields. Such advancements are crucial for scaling up production and making this compound more accessible for industrial applications.

In conclusion,3-Hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1804838-71-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable intermediate for developing novel therapeutic agents. Ongoing research continues to uncover its potential applications across various therapeutic areas, underscoring its importance in modern drug discovery efforts.